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Compound of Interest

Compound Name: 6-epi-Albrassitriol

CAS No.: 178456-58-1

Cat. No.: B161203

Get Quote

Executive Summary
Albrassitriol and 6-epi-Albrassitriol are drimane sesquiterpenoids that share an identical

planar structure but differ in the stereochemical configuration at the C-6 position. This single

chiral inversion acts as a "biological switch," completely altering the compound's target

kingdom.

(-)-Albrassitriol: A phytotoxin produced by the plant pathogen Alternaria brassicae. It exhibits

specific toxicity toward Brassica species (e.g., canola), causing necrosis, defoliation, and

fruit shattering.

(-)-6-epi-Albrassitriol: A metabolite primarily isolated from Aspergillus species or

synthesized chemically. It lacks significant phytotoxicity but exhibits potent mammalian

bioactivity, including inhibition of cholesterol biosynthesis and antiviral properties.

This guide details the structural basis for this divergence, comparative activity data, and

experimental protocols for distinguishing these epimers.
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Chemical Profile & Stereochemistry
The biological distinction lies in the spatial orientation of the hydroxyl group at Carbon-6.

Feature (-)-Albrassitriol (-)-6-epi-Albrassitriol

CAS Number 105663-88-1 178330-78-4

Molecular Formula C₁₅H₂₆O₄ C₁₅H₂₆O₄

Stereochemistry (C-6)
Alpha (α) or specific native

orientation
Beta (β) / Epimeric inversion

Natural Source
Alternaria brassicae (Plant

Pathogen)

Aspergillus sp.[1]

(Saprophyte/Opportunist)

Precursor Farnesyl pyrophosphate (FPP) Farnesyl pyrophosphate (FPP)

Solubility
Methanol, DMSO, Ethyl

Acetate
Methanol, DMSO

Structural Visualization (DOT)
The following diagram illustrates the stereochemical divergence from a common synthetic

precursor, (+)-Larixol, highlighting the separation of biological function.
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Figure 1: Divergent synthesis pathway from (+)-Larixol showing the origin of the C-6 epimers.

[2]

Comparative Biological Activity[3][4]
The following data synthesizes findings from phytopathological assays (Canola) and

mammalian cell assays (HepG2).

Table 1: Comparative Activity Matrix
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Parameter (-)-Albrassitriol (-)-6-epi-Albrassitriol

Primary Target Plant Host (Brassica spp.) Mammalian Lipid Metabolism

Phytotoxicity (Leaf Puncture)

High. Causes necrotic lesions

(3-5mm) and chlorosis within

48-72h.

Negligible. No significant

necrosis observed at

comparable concentrations.

Physiological Effect (Plant)

Premature defoliation; Fruit

shattering; Chlorophyll

degradation.

Inactive.

Mammalian Activity
Not significantly characterized

for therapeutic use.

Active. Inhibits de novo

cholesterol formation (IC₅₀ ~10

nM).

Antiviral Activity Unknown.
Weak activity against Influenza

A.

Mechanism of Action

Host-selective toxin (HST)

interacting with specific plant

plasma membrane receptors.

Inhibition of sterol O-acyl

transferase (SOAT) or related

lipid enzymes.

Mechanistic Insight: The "Stereochemical Switch"
The toxicity of Albrassitriol is governed by a Structure-Activity Relationship (SAR) dependent on

the C-6 hydroxyl group.

Receptor Fit: The specific conformation of (-)-Albrassitriol allows it to bind to putative

receptors on the Brassica cell membrane, triggering an oxidative burst and cell death

(necrosis).

Steric Hindrance: In 6-epi-Albrassitriol, the inversion of the C-6 hydroxyl group creates

steric mismatch with the plant receptor, effectively abolishing phytotoxicity. However, this

new conformation creates affinity for mammalian enzymes involved in the mevalonate

pathway.

Experimental Protocols
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To validate the identity and activity of these compounds, the following self-validating protocols

are recommended.

Protocol A: Leaf Puncture Bioassay (Phytotoxicity)
Objective: To quantify the phytotoxic potential of Albrassitriol vs. its epimer.

Plant Material: Grow Brassica napus (cv. Westar or similar susceptible cultivar) to the 4-leaf

stage (approx. 3-4 weeks) in a controlled environment (22°C, 16h light).

Compound Preparation:

Dissolve 1 mg of pure compound in 10 µL DMSO.

Dilute with sterile distilled water to final concentrations of 100, 50, and 10 µg/mL (keep

DMSO < 1%).

Application:

Select fully expanded leaves (3rd or 4th node).

Using a sterile needle, make a slight puncture on the adaxial surface (avoiding major

veins).

Apply 10 µL of the test solution over the puncture wound.

Controls: Solvent control (1% DMSO) and Positive control (Destruxin B or known

Alternaria toxin).

Incubation: Place plants in a humidity chamber (>90% RH) for 72 hours.

Scoring:

Measure lesion diameter (mm).

Score chlorosis (0 = none, 1 = slight yellowing, 2 = distinct halo, 3 = spreading necrosis).
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Protocol B: HepG2 Cholesterol Biosynthesis Assay
(Specificity Check)
Objective: To confirm the bioactivity of 6-epi-Albrassitriol (negative control for phytotoxicity).

Cell Culture: Culture HepG2 cells in DMEM + 10% FBS.

Treatment: Incubate cells with 6-epi-Albrassitriol (0.01 - 10 µM) for 4 hours.

Labeling: Pulse with [¹⁴C]-acetate for 2 hours.

Extraction: Saponify cells and extract non-saponifiable lipids.

Analysis: Separate sterols via TLC (Thin Layer Chromatography) and quantify radioactivity

incorporated into cholesterol.

Expected Result: Dose-dependent reduction in cholesterol synthesis for 6-epi-
Albrassitriol; minimal effect for Albrassitriol (if testing cross-activity).

Mode of Action Workflow
The following diagram maps the divergent signaling pathways triggered by these two isomers.
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Figure 2: Differential Mode of Action based on C-6 stereochemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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